Cas no 1269291-13-5 (1-(2-Aminophenyl)-5-bromo-1H-pyrazole-4-carbonitrile)

1-(2-Aminophenyl)-5-bromo-1H-pyrazole-4-carbonitrile is a heterocyclic compound featuring a pyrazole core substituted with a bromo group, a cyano functionality, and an adjacent aminophenyl moiety. This structure imparts versatility in synthetic applications, particularly as a key intermediate in pharmaceuticals and agrochemicals. The presence of both electron-withdrawing (bromo, cyano) and electron-donating (amino) groups enhances its reactivity, enabling selective functionalization. Its well-defined molecular framework makes it valuable for constructing complex heterocycles or as a precursor in metal-catalyzed cross-coupling reactions. The compound's stability under standard conditions ensures reliable handling and storage, while its high purity (>95%) supports reproducible results in research and industrial processes.

1-(2-Aminophenyl)-5-bromo-1H-pyrazole-4-carbonitrile structure

1269291-13-5 structure

Product Name:1-(2-Aminophenyl)-5-bromo-1H-pyrazole-4-carbonitrile

CAS No:1269291-13-5

MF:C₁₀H₇BrN₄

MW:263.093380212784

CID:1089218

PubChem ID:56956029

Update Time:2025-06-09

1-(2-Aminophenyl)-5-bromo-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 1-(2-Aminophenyl)-5-bromo-1H-pyrazole-4-carbonitrile
- 1-(2-aminophenyl)-5-bromopyrazole-4-carbonitrile
- 1269291-13-5
- AKOS022172645
- DTXSID00718956
- Inchi： 1S/C10H7BrN4/c11-10-7(5-12)6-14-15(10)9-4-2-1-3-8(9)13/h1-4,6H,13H2
- InChI Key： JQFCFKLQNDOOCJ-UHFFFAOYSA-N
- SMILES： BrC1=C(C#N)C=NN1C1C=CC=CC=1N

Computed Properties

Exact Mass: 261.98541g/mol
Monoisotopic Mass: 261.98541g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 274
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 67.6Å²

1-(2-Aminophenyl)-5-bromo-1H-pyrazole-4-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM188265-1g	1-(2-aminophenyl)-5-bromo-1H-pyrazole-4-carbonitrile	1269291-13-5	95%	1g	$450	2024-08-02
Chemenu	CM188265-1g	1-(2-aminophenyl)-5-bromo-1H-pyrazole-4-carbonitrile	1269291-13-5	95%	1g	$464	2021-08-05
Alichem	A049002820-1g	1-(2-Aminophenyl)-5-bromo-1H-pyrazole-4-carbonitrile	1269291-13-5	95%	1g	429.07 USD	2021-06-01
Ambeed	A639850-1g	1-(2-Aminophenyl)-5-bromo-1H-pyrazole-4-carbonitrile	1269291-13-5	95+%	1g	$405.0	2024-04-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1770581-1g	1-(2-Aminophenyl)-5-bromo-1H-pyrazole-4-carbonitrile	1269291-13-5	98%	1g	￥3968.00	2024-08-09